Cas no 2229662-67-1 (3-bromo-5-methyl-2-(2-nitroethenyl)thiophene)

• Product Name: 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene
• CAS No: 2229662-67-1
• MF: C₇H₆BrNO₂S
• MW: 248.097039699554
• CID: 6399628
• PubChem ID: 165643513
• Update Time: 2025-10-25

3-bromo-5-methyl-2-(2-nitroethenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene
• EN300-1919982
• 2229662-67-1

• Inchi： 1S/C7H6BrNO2S/c1-5-4-6(8)7(12-5)2-3-9(10)11/h2-4H,1H3/b3-2+
• InChI Key： KEVKFTNJZCTYBN-NSCUHMNNSA-N
• SMILES： BrC1C=C(C)SC=1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.93026g/mol
• Monoisotopic Mass: 246.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.1Ų

Additional information on 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene

Introduction to 3-Bromo-5-Methyl-2-(2-Nitroethenyl)thiophene (CAS No. 2229662-67-1)

3-Bromo-5-methyl-2-(2-nitroethenyl)thiophene (CAS No. 2229662-67-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of a bromine atom, a methyl group, and a nitroethenyl moiety imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The structure of 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene is characterized by a thiophene ring with substituents at specific positions. The bromine atom at the 3-position provides a versatile handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. The methyl group at the 5-position contributes to the overall stability and solubility of the compound, while the nitroethenyl group at the 2-position introduces electrophilic character and reactivity, making it an excellent substrate for various organic transformations.

In recent years, 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of antitumor agents. Research has shown that compounds derived from this thiophene framework exhibit potent cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene demonstrated significant antiproliferative effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116).

Beyond its medicinal applications, 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene has also found utility in materials science. The unique electronic properties of thiophenes make them ideal building blocks for the fabrication of conductive polymers and organic semiconductors. These materials have applications in electronic devices such as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). A recent study in Advanced Materials highlighted the use of 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene as a monomer in the synthesis of conjugated polymers with enhanced charge transport properties.

The synthesis of 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene typically involves multi-step procedures that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 3-bromo-5-methylthiophene with nitromethane in the presence of a base, followed by further functionalization steps to introduce additional substituents if needed. The choice of solvent and catalyst can significantly influence the efficiency and selectivity of these reactions.

The physical properties of 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene are also noteworthy. It is generally a solid at room temperature with a melting point ranging from 80 to 85°C, depending on purity and crystallinity. The compound is moderately soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it suitable for various synthetic protocols and purification methods.

In terms of safety and handling, 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene should be managed with standard laboratory precautions due to its potential reactivity and volatility. It is recommended to handle this compound under an inert atmosphere to prevent degradation or unwanted side reactions. Additionally, appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling.

The environmental impact of 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene is another important consideration. While there are no specific regulations governing its disposal, it is advisable to follow standard waste management practices for organic compounds to minimize environmental contamination. Proper disposal methods include incineration or treatment with appropriate chemical agents to neutralize any hazardous properties.

In conclusion, 3-bromo-5-methyl-2-(2-nitroethenyl)thiophene (CAS No. 2229662-67-1) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and reactivity make it an attractive intermediate for the synthesis of novel pharmaceuticals and functional materials. Ongoing research continues to uncover new applications and optimize synthetic routes for this intriguing compound.